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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound 2,3-
diethylaniline, focusing on its structure, physicochemical properties, and synthesis. Due to the
limited availability of direct experimental data for this specific isomer, this document combines
verified information with theoretically predicted data and proposed experimental protocols
based on established chemical principles and data from analogous compounds. All quantitative
data is presented in structured tables for clarity and comparative analysis. Detailed
methodologies for a proposed synthesis and subsequent characterization are provided to guide
laboratory work. Visual diagrams generated using Graphviz are included to illustrate the
proposed synthetic pathway.

Chemical Structure and Identification

2,3-Diethylaniline is an aromatic organic compound belonging to the substituted aniline family.
The structure consists of a benzene ring substituted with an amino group (-NH2) at position 1,
and two ethyl groups (-CH2CHs) at positions 2 and 3.

Chemical Structure:
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Table 1: Chemical Identification

Identifier Value

IUPAC Name 2,3-diethylaniline

CAS Number 170099-08-8[1]

Molecular Formula C1oH1sN[1]

Molecular Weight 149.23 g/mol [1]

Canonical SMILES CCC1=C(C(=CC=Cl1)N)CC

InChl Key NBKTWPJEIBKCIB-UHFFFAOYSA-N

Physicochemical Properties

Experimentally determined physicochemical properties for 2,3-diethylaniline are not readily
available in the literature. Therefore, the following table includes a combination of computed
data from reliable chemical databases and experimentally determined values for the closely
related isomer, 2,3-dimethylaniline, for comparative purposes.

Table 2: Physicochemical Properties
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Property 2,3-Diethylaniline 2,3-Din-1ethylaniline
(Computed) (Experimental)

Melting Point Not Available 2.5 °C[2]

Boiling Point Not Available 221-222 °C[2]

Density Not Available 0.993 g/mL at 25 °C[2]

pKa Not Available 4.70 (of conjugate acid)

LogP 2.8[1] 2.25

Water Solubility Not Available 30g/Lat20°C

Spectroscopic Data (Predicted and Comparative)

As with the physicochemical properties, experimental spectroscopic data for 2,3-diethylaniline
is scarce. This section provides predicted spectral characteristics and experimental data for
isomeric and analogous compounds to aid in characterization.

Table 3: Predicted *H NMR Spectral Data for 2,3-Diethylaniline (in CDCIs)

Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~6.9-7.1 m 1H Ar-H
~6.6-6.8 m 2H Ar-H

~3.6 (broad s) s 2H -NH:2

~2.6 q 2H -CH2CHs
~2.4 q 2H -CH2CHs
~1.2 t 3H -CH2CHs
~1.1 t 3H -CH2CHs

Table 4: Predicted 3C NMR Spectral Data for 2,3-Diethylaniline (in CDCIs)
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Chemical Shift (ppm) Assighment
~144 C-NH:z
~137 C-Et
~130 C-Et
~127 Ar-CH
~125 Ar-CH
~118 Ar-CH
~24 -CH2CHs
~22 -CH2CHs
~14 -CH2CHs
~13 -CH2CHs

Infrared (IR) Spectroscopy: The IR spectrum of 2,3-diethylaniline is expected to show
characteristic peaks for the N-H stretching of the primary amine group in the range of 3300-
3500 cm™1 (typically two bands). Aromatic C-H stretching will appear around 3000-3100 cm™1,
and aliphatic C-H stretching from the ethyl groups will be observed between 2850-2970 cm~1.
C=C stretching vibrations of the aromatic ring will be present in the 1450-1600 cm~1 region. For
comparison, the experimental IR peaks for N,N-diethylaniline are 2971.3, 2928.9, 2892.3,
2871.1, 1598.6, 1508.0, 1398.1, 1376.9, 1355.7, 1267.0, 1201.5, 746.5, and 694.4 cm~1.[3]

Mass Spectrometry (MS): In the mass spectrum of 2,3-diethylaniline, the molecular ion peak
(M) is expected at m/z = 149. A significant fragment would likely be the loss of a methyl group
(M-15) at m/z = 134, and the loss of an ethyl group (M-29) at m/z = 120.

Proposed Synthesis

A specific, detailed experimental protocol for the synthesis of 2,3-diethylaniline is not readily
available in the peer-reviewed literature. However, a plausible synthetic route can be proposed
based on established methods for the synthesis of substituted anilines, such as the reduction
of a corresponding nitroaromatic compound.
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Proposed Synthesis Pathway:

Caption: Proposed two-step synthesis of 2,3-diethylaniline.

Experimental Protocol: Proposed Synthesis of 2,3-
Diethylaniline

Step 1: Nitration of 1,2-Diethylbenzene to form 3,4-Diethylnitrobenzene

o Materials: 1,2-Diethylbenzene, concentrated nitric acid (HNOs), concentrated sulfuric acid
(H2S0a), ice, diethyl ether, saturated sodium bicarbonate solution, anhydrous magnesium
sulfate.

e Procedure:

o In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping
funnel, and a thermometer, cool concentrated sulfuric acid in an ice bath.

o Slowly add 1,2-diethylbenzene to the cooled sulfuric acid while maintaining the
temperature below 10 °C.

o Prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal volume of
concentrated sulfuric acid, keeping the mixture cool.

o Add the nitrating mixture dropwise to the solution of 1,2-diethylbenzene in sulfuric acid,
ensuring the temperature does not exceed 10 °C.

o After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.
o Pour the reaction mixture over crushed ice and extract the product with diethyl ether.

o Wash the organic layer with water, followed by saturated sodium bicarbonate solution, and
finally with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure to obtain crude 3,4-diethylnitrobenzene.

o Purify the product by vacuum distillation.
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Step 2: Reduction of 3,4-Diethylnitrobenzene to 2,3-Diethylaniline

o Materials: 3,4-Diethylnitrobenzene, iron powder (Fe), concentrated hydrochloric acid (HCI),
ethanol, sodium hydroxide solution, diethyl ether, anhydrous sodium sulfate.

e Procedure:

o In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add a
mixture of 3,4-diethylnitrobenzene, ethanol, and water.

o Heat the mixture to reflux and add iron powder in small portions.
o Slowly add concentrated hydrochloric acid dropwise to the refluxing mixture.

o Continue refluxing for 2-3 hours after the addition is complete. Monitor the reaction by thin-
layer chromatography (TLC).

o Cool the reaction mixture and make it basic by adding a concentrated sodium hydroxide
solution.

o Extract the product with diethyl ether.
o Wash the combined organic layers with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under
reduced pressure.

o Purify the resulting 2,3-diethylaniline by vacuum distillation.

Reactivity and Potential Applications

Substituted anilines like 2,3-diethylaniline are versatile intermediates in organic synthesis. The
amino group can undergo various reactions such as diazotization, acylation, and alkylation.
The aromatic ring is activated towards electrophilic substitution, with the amino group directing
incoming electrophiles primarily to the ortho and para positions (relative to the amino group).

Potential Applications:
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Pharmaceutical Synthesis: Aniline derivatives are crucial building blocks for a wide range of
pharmaceuticals. The specific substitution pattern of 2,3-diethylaniline could be explored for
the development of new drug candidates.

Agrochemicals: Many herbicides and pesticides are derived from substituted anilines.

Dye and Pigment Industry: Aromatic amines are key precursors in the synthesis of azo dyes
and other colorants.[2]

Polymer Chemistry: It can be used as a monomer or a curing agent in the production of
polymers and resins.[2]

Safety and Handling

The safety data for 2,3-diethylaniline is not extensively documented. However, based on the

known hazards of similar anilines, it should be handled with caution. It is predicted to be toxic if

swallowed, in contact with skin, or if inhaled. It may cause skin irritation and potential damage

to organs through prolonged or repeated exposure.

General Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, immediately flush the affected area with plenty of water.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.

Conclusion

2,3-Diethylaniline is a substituted aniline with potential applications in various fields of

chemical synthesis. While direct experimental data on its properties and synthesis are limited,

this guide provides a comprehensive overview based on available information, computed data,
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and established chemical principles. The proposed synthetic protocol offers a viable route for
its preparation in a laboratory setting. Further research is warranted to experimentally
determine its physicochemical and spectroscopic properties and to explore its full potential in
synthetic chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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